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Compound of Interest

Compound Name: 4-(Trifluoromethylthio)phenol

Cat. No.: B1307856 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Researchers,

Scientists, and Drug Development Professionals

This document provides comprehensive, step-by-step guidance for the safe handling, storage,

and disposal of 4-(Trifluoromethylthio)phenol (CAS No. 461-84-7). Adherence to these

protocols is critical to ensure personal safety and maintain a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
4-(Trifluoromethylthio)phenol is a hazardous substance that can cause skin irritation, serious

eye irritation, and may lead to respiratory irritation.[1][2][3][4][5] Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Minimum Required PPE:
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PPE Category Specification

Eye and Face Protection

Chemical safety goggles meeting EN166 or

ANSI Z87.1 standards. A face shield should be

worn over goggles if there is a risk of splashing.

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). Double gloving is recommended.

Inspect gloves for any signs of degradation

before and during use.

Body Protection

A flame-retardant laboratory coat must be worn

and kept fully buttoned. For procedures with a

higher risk of exposure, chemical-resistant

coveralls are advised.

Respiratory Protection

All work should be conducted in a certified

chemical fume hood. If engineering controls are

insufficient, a NIOSH/MSHA-approved respirator

with a particulate filter (type N95 or P3) or an

organic vapor cartridge is necessary.[4][6]

Footwear
Fully enclosed, chemical-resistant shoes must

be worn in the laboratory.

Operational Protocols: From Receipt to Disposal
A systematic approach to handling 4-(Trifluoromethylthio)phenol is essential to minimize risk.

The following procedural guidance outlines the key steps for safe operational use.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[7] The container must be kept tightly closed.[3][8]

Labeling: Ensure the container is clearly labeled with the chemical name and associated

hazards.
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Handling and Experimentation
Work Area Preparation: All handling and experimental procedures must be performed within

a certified chemical fume hood to prevent inhalation of dust or vapors.

Personal Protective Equipment: Don all required PPE before handling the chemical.

Weighing and Transfer: To avoid the generation of dust, carefully weigh the solid compound

in a designated area within the fume hood. When preparing solutions, add the solid to the

solvent slowly to prevent splashing.

Post-Experiment: After completing the experiment, decontaminate all surfaces and

equipment.

Emergency First-Aid Procedures
In the event of exposure, immediate action is critical.
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Exposure Route First-Aid Measures

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, also under the

eyelids.[3][6][8] Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[3][6][8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing all contaminated clothing and shoes.

[1][3][6][8] If skin irritation persists, seek medical

attention.[3][6][8]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[3][6][8] If the person

is not breathing, give artificial respiration. Seek

medical attention if symptoms occur.[3][6][8]

Ingestion

Clean the mouth with water and drink plenty of

water afterward.[3][6][8] Do NOT induce

vomiting. Seek immediate medical attention.

Spill and Waste Management
Proper management of spills and waste is crucial for environmental safety and regulatory

compliance.

Chemical Spill Response
The following workflow outlines the immediate steps to be taken in the event of a chemical spill.

Chemical spill response workflow.

Waste Disposal Plan
All waste contaminated with 4-(Trifluoromethylthio)phenol must be treated as hazardous

waste.
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Solid Waste: Place all contaminated solid materials (e.g., gloves, paper towels, stir bars) in a

designated, sealed, and clearly labeled hazardous waste container.[2][8]

Liquid Waste: Collect all liquid waste containing this chemical in a compatible, sealed, and

labeled container. Do not mix with other waste streams unless compatibility is confirmed.

Disposal: Dispose of all hazardous waste through your institution's environmental health and

safety office, following all local, state, and federal regulations.[2][3][8][9][10][11][12]

Quantitative Data
While specific occupational exposure limits (PELs, TLVs) have not been established for 4-
(Trifluoromethylthio)phenol, the following physical properties are important for safe handling

and storage.[7][13]

Property Value

Molecular Formula C₇H₅F₃OS

Molecular Weight 194.18 g/mol [3]

Physical State Solid

Melting Point 57-60 °C (lit.)[5]

Boiling Point 77-78 °C / 7 mmHg (lit.)[5]

Solubility No information available

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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